molecular formula C22H19N3O B8628116 7-Methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine CAS No. 914397-67-4

7-Methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine

Cat. No.: B8628116
CAS No.: 914397-67-4
M. Wt: 341.4 g/mol
InChI Key: QYYLCBSAFXYCKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine is a useful research compound. Its molecular formula is C22H19N3O and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

914397-67-4

Molecular Formula

C22H19N3O

Molecular Weight

341.4 g/mol

IUPAC Name

7-methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine

InChI

InChI=1S/C22H19N3O/c1-15-8-6-7-11-18(15)19-12-16-14-23-22(24-17-9-4-3-5-10-17)25-20(16)13-21(19)26-2/h3-14H,1-2H3,(H,23,24,25)

InChI Key

QYYLCBSAFXYCKC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2=C(C=C3C(=C2)C=NC(=N3)NC4=CC=CC=C4)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-7-methoxy-6-(2-methylphenyl)quinazoline (150 mg, 0.565 mmol) obtained in Example 174 was dissolved in dioxane (5.7 mL) and the solution was added with iodobenzene (70 μL, 0.622 mmol), tris(dibenzylideneacetone)dipalladium (25.9 mg, 0.028 mmol), 9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene (36 mg, 0.062 mmol) and cesium carbonate (258 mg, 0.791 mmol), followed by stirring at 100° C. for 20 hours. The reaction mixture was added with water and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, then the solvent was evaporated under reduced pressure. The residue was purified by preparative thin-layer chromatography (ethyl acetate/hexane=3/7) to obtain 2-anilino-7-methoxy-6-(2-methylphenyl)quinazoline (164 mg, 85%). In a similar manner to Example 19, Compound 178 was obtained using the above-obtained 2-anilino-7-methoxy-6-(2-methylphenyl)quinazoline.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
5.7 mL
Type
solvent
Reaction Step One
Quantity
70 μL
Type
reactant
Reaction Step Two
Quantity
36 mg
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
258 mg
Type
reactant
Reaction Step Two
Quantity
25.9 mg
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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